Cas no 65267-32-5 (3-methyl[1,2,4]triazolo[4,3-a]pyrimidine)

3-methyl[1,2,4]triazolo[4,3-a]pyrimidine structure
65267-32-5 structure
Product Name:3-methyl[1,2,4]triazolo[4,3-a]pyrimidine
CAS No:65267-32-5
MF:C6H6N4
MW:134.13863992691
CID:961676
PubChem ID:327273
Update Time:2025-04-19

3-methyl[1,2,4]triazolo[4,3-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-methyl[1,2,4]triazolo[4,3-a]pyrimidine
    • 1,4-Triazolo[4,3-a]pyrimidine, 3-methyl-
    • 3-Methyl-s-triazolo< 4,3-a> pyrimidin
    • 9-methyl-1,5,7,8-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
    • AC1L705I
    • CTK2F6545
    • NSC301669
    • SureCN3200251
    • T9Z37J9WRQ
    • SCHEMBL3200251
    • NSC-301669
    • DTXSID00316294
    • 3-METHYL-(1,2,4)TRIAZOLO(4,3-A)PYRIMIDINE
    • 1,2,4-TRIAZOLO(4,3-A)PYRIMIDINE, 3-METHYL-
    • 65267-32-5
    • AKOS006371972
    • 3-methyl-[1,2,4]triazolo[4,3-a]pyrimidine
    • Inchi: 1S/C6H6N4/c1-5-8-9-6-7-3-2-4-10(5)6/h2-4H,1H3
    • InChI Key: KWYDJVFGGRGQOB-UHFFFAOYSA-N
    • SMILES: N12C=CC=NC1=NN=C2C

Computed Properties

  • Exact Mass: 134.05938
  • Monoisotopic Mass: 134.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.08

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